Cas no 1670270-09-3 ((Thr(PO3H2)231)-Tau Peptide (225-237))

• Product Name: (Thr(PO3H2)231)-Tau Peptide (225-237)
• CAS No: 1670270-09-3
• MF: C₆₁H₁₀₉N₁₈O₂₀P
• MW: 1445.60
• CID: 5068658
• Update Time: 2026-03-01

(Thr(PO3H2)231)-Tau Peptide (225-237) Chemical and Physical Properties

Names and Identifiers

• (Thr(PO3H2)231)-Tau Peptide (225-237)

• Inchi： 1S/C61H109N18O20P/c1-31(2)44(74-49(83)36(64)17-9-11-23-62)54(88)68-34(7)48(82)73-46(33(5)6)56(90)75-45(32(3)4)55(89)70-38(19-13-25-67-61(65)66)51(85)76-47(35(8)99-100(96,97)98)59(93)79-28-16-22-43(79)58(92)78-27-15-21-42(78)52(86)69-37(18-10-12-24-63)50(84)71-39(29-80)57(91)77-26-14-20-41(77)53(87)72-40(30-81)60(94)95/h31-47,80-81H,9-30,62-64H2,1-8H3,(H,68,88)(H,69,86)(H,70,89)(H,71,84)(H,72,87)(H,73,82)(H,74,83)(H,75,90)(H,76,85)(H,94,95)(H4,65,66,67)(H2,96,97,98)/t34-,35+,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-/m0/s1
• InChI Key： NCUXLCILHBVVMR-ARRDLYBBSA-N
• SMILES： P(=O)(O)(O)O[C@H](C)[C@@H](C(N1CCC[C@H]1C(N1CCC[C@H]1C(N[C@H](C(N[C@@H](CO)C(N1CCC[C@H]1C(N[C@H](C(=O)O)CO)=O)=O)=O)CCCCN)=O)=O)=O)NC([C@H](CCC/N=C(\N)/N)NC([C@H](C(C)C)NC([C@H](C(C)C)NC([C@H](C)NC([C@H](C(C)C)NC([C@H](CCCCN)N)=O)=O)=O)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 107
• Rotatable Bond Count: 42
• Complexity: 2990
• Topological Polar Surface Area: 647

Additional information on (Thr(PO3H2)231)-Tau Peptide (225-237)

Research Brief on (Thr(PO3H2)231)-Tau Peptide (225-237) and Its Implications in Neurodegenerative Diseases

The compound with CAS number 1670270-09-3, known as (Thr(PO3H2)231)-Tau Peptide (225-237), has recently garnered significant attention in the field of neurodegenerative disease research. This phosphorylated tau peptide is a critical fragment of the microtubule-associated protein tau, which plays a pivotal role in the pathogenesis of tauopathies, including Alzheimer's disease (AD) and other related disorders. The phosphorylation at threonine 231 (Thr231) is a key post-translational modification that influences tau's aggregation propensity and its interaction with microtubules, making it a focal point for therapeutic intervention.

Recent studies have elucidated the structural and functional characteristics of (Thr(PO3H2)231)-Tau Peptide (225-237). Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to analyze the conformational changes induced by phosphorylation. These studies reveal that phosphorylation at Thr231 significantly alters the peptide's secondary structure, promoting beta-sheet formation, which is a hallmark of tau aggregation in neurodegenerative diseases.

In vitro and in vivo experiments have demonstrated that (Thr(PO3H2)231)-Tau Peptide (225-237) can serve as a potent biomarker for tau pathology. Elevated levels of this phosphorylated peptide have been detected in cerebrospinal fluid (CSF) samples from AD patients, correlating with disease progression and cognitive decline. Furthermore, the peptide has been utilized in the development of tau-targeted immunotherapy, where it acts as an antigen to generate antibodies that selectively recognize and neutralize pathological tau species.

The therapeutic potential of targeting (Thr(PO3H2)231)-Tau Peptide (225-237) is underscored by recent preclinical trials. Small molecule inhibitors and monoclonal antibodies designed to interfere with the phosphorylation or aggregation of this peptide have shown promising results in animal models of tauopathy. These interventions not only reduce tau aggregation but also ameliorate cognitive deficits, highlighting the peptide's central role in disease mechanisms.

Despite these advancements, challenges remain in translating these findings into clinical applications. The specificity and bioavailability of therapeutic agents targeting (Thr(PO3H2)231)-Tau Peptide (225-237) need further optimization. Additionally, the interplay between this peptide and other pathological processes in neurodegenerative diseases, such as neuroinflammation and synaptic dysfunction, warrants deeper investigation.

In conclusion, (Thr(PO3H2)231)-Tau Peptide (225-237) represents a critical target in the quest to understand and treat tauopathies. Its role in tau aggregation and its potential as a biomarker and therapeutic target make it a focal point of ongoing research. Future studies should aim to refine therapeutic strategies and explore the peptide's interactions within the broader context of neurodegenerative disease pathology.